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Compound of Interest

Compound Name: 1,4-Dioxecane-5,10-dione

Cat. No.: B095231

In-Depth Technical Guide: 1,4-Dioxecane-5,10-
dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,4-Dioxecane-5,10-dione, a
heterocyclic organic compound. The document details its chemical identifiers, physicochemical
properties, and primary applications, with a focus on its role in polymer chemistry. While direct
applications in drug development are not extensively documented in publicly available
literature, this guide serves as a foundational resource for researchers exploring its potential.

Chemical Identity and Descriptors

1,4-Dioxecane-5,10-dione is a cyclic ester, specifically a dilactone. Its identity is established
by a range of internationally recognized chemical identifiers.
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Identifier Type Value Source(s)

CAS Number 15498-31-4

IUPAC Name 1,4-dioxecane-5,10-dione

Molecular Formula CsH1204

Molecular Weight 172.18 g/mol

EC Number 239-527-8

UNII 3N8M86C7EV

inChi InChl=1S/C8H1204/c9-7-3-1-
2-4-8(10)12-6-5-11-7/h1-6H2

InChiKey PAALZGOZEUHCET-

UHFFFAOYSA-N

Canonical SMILES

C1CCC(=0)OCCOC(=0)C1

Synonyms

Ethylene adipate, ETHYLENE
GLYCOL, CYCLIC ADIPATE

Physicochemical Properties

The physicochemical properties of 1,4-Dioxecane-5,10-dione are crucial for understanding its
behavior in various chemical and biological systems. The data presented below is primarily
based on computational models.
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Property Value
XLogP3 0.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 0

Exact Mass 172.07355886
Monoisotopic Mass 172.07355886
Topological Polar Surface Area 52.6 A2

Heavy Atom Count 12

Complexity 156

Note: All data in this table is computationally derived and sourced from PubChem.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 1,4-Dioxecane-5,10-dione are not readily
available in peer-reviewed literature. However, a general approach for the synthesis of similar
1,4-dioxane-2,5-diones involves the cyclization of a-hydroxy acid oligomers or their esters. This
process is typically conducted in the vapor phase over a fixed-bed catalyst system at elevated
temperatures.

A plausible synthetic pathway for 1,4-Dioxecane-5,10-dione would be the cyclization of a
linear ester derived from adipic acid and ethylene glycol. The following diagram illustrates a
generalized workflow for such a synthesis.

A generalized synthetic workflow for 1,4-Dioxecane-5,10-dione.

Applications and Relevance

The primary documented application of 1,4-Dioxecane-5,10-dione is in polymer chemistry. It
serves as a monomer in the preparation of block polymers. The incorporation of such cyclic
esters into polymer chains can modify the properties of the resulting material, such as
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biodegradability and biocompatibility. This is of particular interest in the development of
materials for medical and cosmetic applications.

While many dione-containing heterocyclic scaffolds have been investigated for their biological
activities, including as anticancer agents, there is currently a lack of specific research on the
pharmacological applications of 1,4-Dioxecane-5,10-dione in the context of drug development.

The logical relationship between 1,4-Dioxecane-5,10-dione, its synthesis, and its applications
is depicted in the following diagram.

Logical relationships of 1,4-Dioxecane-5,10-dione.

Signaling Pathways

Based on available scientific literature, 1,4-Dioxecane-5,10-dione has not been identified as a
modulator of any specific biological signaling pathways. Its primary role as a polymer building
block suggests that it is unlikely to have direct interactions with cellular signaling cascades in its
monomeric form. Research into the biological interactions of polymers derived from this
monomer may be a future area of investigation.

Conclusion

1,4-Dioxecane-5,10-dione is a well-characterized chemical compound with established
identifiers and computed physicochemical properties. Its principal application lies in the field of
polymer science as a monomer for creating block polymers, which have potential uses in the
development of biodegradable materials. While the broader class of dione-containing
heterocycles is of interest in medicinal chemistry, there is a current gap in the literature
regarding the specific biological activity and drug development applications of 1,4-Dioxecane-
5,10-dione. Further research is required to explore its potential in pharmacology and to
develop detailed, publicly available experimental protocols for its synthesis and
characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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